N-[10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-sulfanylidene-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl]-1,1,1-trifluoromethanesulfonamide

• Molecular Formula: C37H17F15NO4PS2
• Molecular Weight: 919.6 g/mol
• IUPAC Name: N-[10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-sulfanylidene-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl]-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/C37H17F15NO4PS2/c38-33(39,40)21-9-19(10-22(15-21)34(41,42)43)27-13-17-5-1-3-7-25(17)29-30-26-8-4-2-6-18(26)14-28(20-11-23(35(44,45)46)16-24(12-20)36(47,48)49)32(30)57-58(59,56-31(27)29)53-60(54,55)37(50,51)52/h1-16H,(H,53,59)
• InChI Key: LGCDXUBFHZCHNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C3=C2C4=C(C(=CC5=CC=CC=C54)C6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F)OP(=S)(O3)NS(=O)(=O)C(F)(F)F)C7=CC(=CC(=C7)C(F)(F)F)C(F)(F)F

Description

The compound “N-[10,16-bis[3,5-bis(trifluoromethyl)phenyl]-13-sulfanylidene-12,14-dioxa-13λ5-phosphapentacyclo[138002,1103,8018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl]-1,1,1-trifluoromethanesulfonamide” is a highly complex organic molecule

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, including the formation of the core structure and the introduction of functional groups. Common synthetic methods may include:

Stepwise Synthesis: Building the molecule in stages, starting with simpler precursors.

Catalytic Reactions: Using catalysts to facilitate specific bond formations.

Protecting Groups: Temporarily protecting reactive groups during intermediate steps.

Industrial Production Methods

Industrial production of such compounds often requires optimization of reaction conditions to maximize yield and purity. This may involve:

High-Pressure Reactions: To drive reactions to completion.

Purification Techniques: Such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

The compound may undergo various chemical reactions, including:

Oxidation: Introduction of oxygen or removal of hydrogen.

Reduction: Addition of hydrogen or removal of oxygen.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Reagents and conditions commonly used in these reactions may include:

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Solvents: Such as dichloromethane or tetrahydrofuran.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

Chemistry: As a reagent or catalyst in organic synthesis.

Biology: Potential use in drug discovery or as a biochemical probe.

Medicine: Possible therapeutic applications due to its unique functional groups.

Industry: Use in materials science for developing new materials with specific properties.

Mechanism of Action

The mechanism by which the compound exerts its effects would depend on its interactions with molecular targets. This may involve:

Binding to Enzymes: Inhibiting or activating enzymatic activity.

Interacting with Receptors: Modulating signal transduction pathways.

Altering Cellular Processes: Affecting cell growth, differentiation, or apoptosis.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other complex organic molecules with trifluoromethyl groups or phosphapentacyclic structures. Examples might be:

Trifluoromethyl-Substituted Compounds: Known for their stability and unique reactivity.

Phosphapentacyclic Compounds:

Uniqueness

The uniqueness of the compound lies in its specific combination of functional groups and structural features, which may confer unique properties and reactivity compared to similar compounds.